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Introduction

5-Bromo-2-methyl-1,3-dinitrobenzene, also known by its synonym 4-Bromo-2,6-
dinitrotoluene, is a significant chemical intermediate in various fields of organic synthesis. Its
molecular structure, featuring a brominated and dinitrated toluene backbone, offers a unique
combination of reactive sites that are of considerable interest to researchers and drug
development professionals. This guide provides a comprehensive overview of its chemical and
physical properties, a detailed synthesis protocol, its reactivity, potential applications, and
essential safety and handling procedures. The strategic placement of a bromine atom and two
nitro groups on the aromatic ring makes this compound a versatile building block for creating
more complex molecular architectures.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-Bromo-2-methyl-1,3-
dinitrobenzene is fundamental for its effective use in a laboratory setting. These properties
dictate the conditions required for its storage, handling, and application in chemical reactions.
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Property Value

CAS Number 95192-64-6

Molecular Formula C7HsBrN20a4

Molecular Weight 261.03 g/mol

Appearance Brown crystalline solid
Melting Point 86-88 °C

Boiling Point 314.2 £ 37.0 °C (Predicted)
Density 1.793 g/cm3

Solubilit Soluble in organic solvents such as ethanol,
olubility . .
acetone, and dimethylformamide.

Caption: Chemical structure of 5-Bromo-2-methyl-1,3-dinitrobenzene.

Synthesis and Mechanism

The synthesis of 5-Bromo-2-methyl-1,3-dinitrobenzene typically involves the bromination of a
suitable precursor. One common method is the bromination of p-nitrotoluene, followed by
further nitration.

Experimental Protocol: Synthesis via Bromination of p-
Nitrotoluene

This protocol outlines a general procedure for the synthesis.

Materials:

p-Nitrotoluene

Bromine

Iron catalyst (e.qg., iron filings)

Concentrated Sulfuric Acid
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Concentrated Nitric Acid
Sodium bisulfite solution
Suitable organic solvent (e.g., dichloromethane)

Anhydrous magnesium sulfate

Procedure:

Bromination: In a well-ventilated fume hood, to a stirred solution of p-nitrotoluene in a
suitable solvent, add a catalytic amount of iron filings. Slowly add bromine dropwise at a
controlled temperature. The reaction is typically exothermic.

Quenching: After the reaction is complete (monitored by TLC or GC), the mixture is carefully
poured into an aqueous solution of sodium bisulfite to neutralize any unreacted bromine.

Extraction: The organic layer is separated, and the aqueous layer is extracted with an
organic solvent. The combined organic layers are washed with brine and dried over
anhydrous magnesium sulfate.

Purification (Intermediate): The solvent is removed under reduced pressure, and the crude
intermediate (brominated p-nitrotoluene) may be purified by recrystallization or
chromatography.

Dinitration: The purified intermediate is then subjected to nitration using a mixture of
concentrated sulfuric acid and concentrated nitric acid to introduce the second nitro group.

Final Work-up and Purification: The reaction mixture is carefully poured onto ice, and the
precipitated solid is filtered, washed with water, and dried. The final product, 5-Bromo-2-
methyl-1,3-dinitrobenzene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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